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Compound of Interest

Compound Name: N-dodecyl-3-nitrobenzamide

Cat. No.: B15079257

Disclaimer: No specific Safety Data Sheet (SDS) for N-dodecyl-3-nitrobenzamide is readily
available. The following information is compiled from the SDSs of the closely related
compound, 3-nitrobenzamide, and should be used as a guideline. The N-dodecyl chain will
alter the physical properties of the compound, likely decreasing its solubility in water and
increasing its melting/boiling points.

This document provides crucial safety and disposal procedures for researchers, scientists, and
drug development professionals handling N-dodecyl-3-nitrobenzamide. The information is
intended to foster a safe laboratory environment and ensure proper waste management.

Chemical and Physical Properties

The following table summarizes the known properties of 3-nitrobenzamide, which are expected
to be similar to N-dodecyl-3-nitrobenzamide, with exceptions for physical constants due to
the dodecyl group.
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Property Data (for 3-nitrobenzamide)
Molecular Formula C7H6N203

Molecular Weight 166.13 g/mol

Appearance Yellow powder/crystals

Melting Point 140-143 °C

Solubility Insoluble in water

- Stable under normal conditions. Incompatible
Stability ] o
with strong oxidizing agents.

Hazard Identification and GHS Classification

Based on the data for 3-nitrobenzamide, N-dodecyl-3-nitrobenzamide is anticipated to have
the following hazards:

e GHS Hazard Statements:

o

Harmful if swallowed (H302)[1][2]

o

Causes skin irritation (H315)[1][2]

[¢]

Causes serious eye irritation (H319)

[¢]

May cause respiratory irritation (H335)
* GHS Pictograms:
o Warning
o Precautionary Statements:
o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P264: Wash skin thoroughly after handling.
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o P270: Do not eat, drink or smoke when using this product.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.
o P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Proper Disposal Procedures

Proper disposal of N-dodecyl-3-nitrobenzamide is critical to ensure personal and
environmental safety. The following step-by-step guidance should be followed.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing the appropriate PPE:
o Eye/Face Protection: Wear chemical safety goggles or a face shield.

» Skin Protection: Wear a lab coat and impervious gloves (e.g., nitrile rubber).

o Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if
ventilation is inadequate or if dust is generated.

Step 2: Waste Collection

o Collect waste N-dodecyl-3-nitrobenzamide in a designated, clearly labeled, and sealed
container.

¢ Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

o For spills, sweep up the solid material, taking care to minimize dust generation, and place it
in the designated waste container.[1]
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Step 3: Storage of Waste

» Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[1]

e The storage area should be secure and accessible only to authorized personnel.

Step 4: Disposal

o Dispose of the waste through a licensed hazardous waste disposal company.[1]

» Follow all local, state, and federal regulations for hazardous waste disposal.

e Do not dispose of N-dodecyl-3-nitrobenzamide down the drain or in the regular trash.[1]
Step 5: Decontamination

o Thoroughly decontaminate all surfaces and equipment that have come into contact with N-
dodecyl-3-nitrobenzamide.

o Wash contaminated clothing before reuse.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of N-dodecyl-3-
nitrobenzamide.
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Caption: Logical workflow for the safe disposal of N-dodecyl-3-nitrobenzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b15079257?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC183441000&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitrobenzamide
https://www.benchchem.com/product/b15079257#n-dodecyl-3-nitrobenzamide-proper-disposal-procedures
https://www.benchchem.com/product/b15079257#n-dodecyl-3-nitrobenzamide-proper-disposal-procedures
https://www.benchchem.com/product/b15079257#n-dodecyl-3-nitrobenzamide-proper-disposal-procedures
https://www.benchchem.com/product/b15079257#n-dodecyl-3-nitrobenzamide-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15079257?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15079257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

